ethyl 1-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[[3-(trifluoromethyl)phenyl]methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H20F3NO2/c1-2-22-15(21)13-6-8-20(9-7-13)11-12-4-3-5-14(10-12)16(17,18)19/h3-5,10,13H,2,6-9,11H2,1H3
• InChI Key: IHVQOYBQNLMUAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H20F3NO2
• Molecular Weight: 315.33 g/mol

Description

Synthesis Analysis

The synthesis of ethyl 1-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate and related compounds often involves Knoevenagel condensation reactions, showcasing the versatility of this method in producing complex organic molecules. For instance, ethyl 2-(4-methylbenzylidene)-3-oxobutanoate was synthesized using Knoevenagel condensation of 4-methylbenzaldehyde and ethyl acetoacetate, demonstrating the synthetic approach to similar compounds (Kariyappa et al., 2016). Similarly, the synthesis of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate followed a comparable pathway, highlighting the method's applicability in creating structurally diverse molecules (Kumar et al., 2016).

Molecular Structure Analysis

The molecular and crystal structures of related compounds have been determined by X-ray diffraction analysis, revealing the influence of intramolecular and intermolecular hydrogen bonds on their conformation and packing in crystals. For example, the study on the molecular and crystal structures of various hydroxy derivatives of hydropyridine showed the significant role of hydrogen bonds in determining the molecular conformation and crystal packing (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Chemical reactions involving ethyl 1-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate derivatives often entail transformations facilitated by specific functional groups, leading to the formation of compounds with varied biological activities. The synthesis of novel piperidine derivatives, for instance, involved manipulations of the benzyl and piperidine components to explore anti-acetylcholinesterase activity, indicative of the chemical versatility of these compounds (Sugimoto et al., 1990).

Physical Properties Analysis

The physical properties of ethyl 1-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate derivatives, such as solubility, melting point, and crystal structure, are crucial for their application in various fields. These properties are often determined through crystallographic studies and contribute to our understanding of the compound's behavior under different conditions.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and compatibility with other compounds, define the practical applications of ethyl 1-[3-(trifluoromethyl)benzyl]-4-piperidinecarboxylate. Studies focusing on the synthesis and structure-activity relationships provide insights into the compound's chemical behavior and potential as a precursor for more complex molecules (Sugimoto et al., 1992).